N-{[4-(dimethylamino)-6-(morpholin-4-yl)-1,3,5-triazin-2-yl]methyl}-1-methanesulfonylpiperidine-4-carboxamide

• IUPAC Name: N-[[4-(dimethylamino)-6-morpholin-4-yl-1,3,5-triazin-2-yl]methyl]-1-methylsulfonylpiperidine-4-carboxamide
• InChI: InChI=1S/C17H29N7O4S/c1-22(2)16-19-14(20-17(21-16)23-8-10-28-11-9-23)12-18-15(25)13-4-6-24(7-5-13)29(3,26)27/h13H,4-12H2,1-3H3,(H,18,25)
• InChI Key: RHOFMUJZJGYSOY-UHFFFAOYSA-N
• Canonical SMILES: CN(C)C1=NC(=NC(=N1)N2CCOCC2)CNC(=O)C3CCN(CC3)S(=O)(=O)C
• Molecular Formula: C17H29N7O4S
• Molecular Weight: 427.5 g/mol

Description

N-{[4-(dimethylamino)-6-(morpholin-4-yl)-1,3,5-triazin-2-yl]methyl}-1-methanesulfonylpiperidine-4-carboxamide is a useful research compound. Its molecular formula is C17H29N7O4S and its molecular weight is 427.5 g/mol. The purity is usually 95%.
The exact mass of the compound this compound is 427.20017361 g/mol and the complexity rating of the compound is 643. The storage condition is unknown. Please store according to label instructions upon receipt of goods.
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Mechanism of Action

Target of Action

The compound, also known as Tazemetostat or EPZ-6438, primarily targets the Enhancer of Zeste Homolog 2 (EZH2) . EZH2 is a histone methyltransferase that plays a crucial role in gene regulation by catalyzing the methylation of histone H3 at lysine 27 (H3K27), leading to transcriptional repression . Aberrant EZH2 activity has been implicated as an oncogenic driver in non-Hodgkin’s lymphoma (NHL) .

Mode of Action

Tazemetostat acts as a methyltransferase inhibitor . It prevents the hyper-trimethylation of histones, thereby inhibiting the cancer cell de-differentiation . By inhibiting EZH2, Tazemetostat reduces the methylation of H3K27, leading to the reactivation of genes that were previously silenced .

Biochemical Pathways

The inhibition of EZH2 affects the Polycomb Repressive Complex 2 (PRC2) pathway . PRC2 is responsible for the trimethylation of H3K27, a modification associated with repressed transcription . By inhibiting EZH2, Tazemetostat disrupts this pathway, leading to changes in gene expression that can inhibit the growth of cancer cells .

Pharmacokinetics

It is known that tazemetostat is administered orally and has good oral bioavailability . The duration of action is long as it is given twice daily .

Result of Action

The inhibition of EZH2 by Tazemetostat leads to potent antitumor activity . In clinical trials, Tazemetostat has shown preliminary safety and activity in relapsed or refractory NHL patients . Objective responses were seen in various types of NHL, including Diffuse Large B-cell Lymphoma (DLBCL), follicular lymphoma (FL), and marginal zone lymphoma (MZL) .